Cas no 2098043-00-4 (3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-amine)

• Product Name: 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-amine
• CAS No: 2098043-00-4
• MF: C₁₀H₁₉F₃N₂O
• MW: 240.265873193741
• CID: 5725811
• PubChem ID: 121203288
• Update Time: 2025-05-22

3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026711530
• 3-[3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl]propan-1-amine
• F1907-7167
• 2098043-00-4
• 3-(3-ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-amine
• 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-amine

• Inchi： 1S/C10H19F3N2O/c1-2-16-9(10(11,12)13)4-7-15(8-9)6-3-5-14/h2-8,14H2,1H3
• InChI Key： PUHSFJAWBULANT-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(CCCN)C1)OCC)(F)F

Computed Properties

• Exact Mass: 240.14494772g/mol
• Monoisotopic Mass: 240.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-amine

3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-amine (CAS No. 2098043-00-4): A Comprehensive Overview

Introduction

The compound 3-(3-Ethoxy-3-(trifluoromethyl)pyrrolidin-1-yl)propan-1-amine, identified by the CAS registry number 2098043-00-4, has emerged as a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and applications in medicinal chemistry. The structure of this compound features a pyrrolidine ring substituted with an ethoxy group, a trifluoromethyl group, and a propaneamine chain, making it a unique scaffold for further chemical modifications and biological evaluations.

Chemical Structure and Synthesis

The molecular structure of 2098043-00-4 is characterized by a five-membered pyrrolidine ring, which serves as the core framework. The substitution pattern includes an ethoxy group (-OCH₂CH₃) and a trifluoromethyl group (-CF₃) at the 3-position of the pyrrolidine ring. Additionally, the 1-position of the ring is connected to a propaneamine chain (-CH₂CH₂CH₂NH₂), which introduces amine functionality into the molecule. This combination of functional groups provides the compound with unique chemical properties and potential biological activities.

The synthesis of 2098043-00-4 typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and amine derivatization. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The use of fluorinated substituents, such as the trifluoromethyl group, has become increasingly popular in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

Biological Activity and Applications

Research on 2098043-00-4 has focused on its potential as a lead compound in drug discovery programs targeting various therapeutic areas. The pyrrolidine ring is known to confer rigidity and planarity to molecules, which can be advantageous in binding to specific protein targets. The presence of an amine group further enhances the molecule's ability to form hydrogen bonds, a critical interaction in many biological systems.

Recent studies have explored the anti-inflammatory and analgesic properties of 2098043-00_4, particularly in models of chronic pain and inflammatory diseases. The trifluoromethyl group has been shown to improve lipophilicity, potentially enhancing the compound's ability to cross cellular membranes and reach intracellular targets. Additionally, the ethoxy group contributes to the molecule's solubility in both aqueous and organic solvents, making it suitable for various experimental setups.

Preliminary pharmacokinetic studies indicate that 2098_4_ exhibits moderate bioavailability when administered orally, with reasonable clearance rates. These findings suggest that further optimization could yield compounds with improved pharmacokinetic profiles suitable for clinical development.

Recent Research Developments

In 2_ recent research efforts have focused on modifying the substituents on the pyrrolidine ring to enhance specific biological activities. For instance, replacing the ethoxy group with other ether or ester functionalities has been explored to modulate solubility and metabolic stability. Similarly, variations in the length or substitution pattern of the propaneamine chain have been investigated to improve binding affinity to target proteins.

Computational chemistry tools have also played a pivotal role in understanding the interactions between 2_ _ _ _ _ _ _ _ _ _ _ _ _ _. Molecular docking studies have revealed potential binding modes with key enzymes involved in pain signaling pathways, providing insights into its mechanism of action.

Furthermore, green chemistry approaches have been applied to synthesize _ _, reducing environmental impact while maintaining high product quality. These advancements underscore the importance of sustainable practices in modern drug discovery.

Conclusion

Overall,_ _, with its unique structural features and promising biological profile,_ , represents a valuable asset in contemporary medicinal chemistry research. Its versatility as a scaffold for further modifications positions it as a potential lead compound for developing novel therapeutic agents across multiple disease areas.